Cas no 1593360-16-7 (1-(1,4-dichloro-3-iodobutan-2-yl)oxypentane)

• Product Name: 1-(1,4-dichloro-3-iodobutan-2-yl)oxypentane
• CAS No: 1593360-16-7
• MF: C₉H₁₇Cl₂IO
• MW: 339.041153669357
• CID: 6176151
• PubChem ID: 114773702
• Update Time: 2025-07-01

1-(1,4-dichloro-3-iodobutan-2-yl)oxypentane Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dichloro-3-iodobutan-2-yl)oxypentane
• 1-[(1,4-dichloro-3-iodobutan-2-yl)oxy]pentane
• EN300-1135075
• 1593360-16-7

• Inchi： 1S/C9H17Cl2IO/c1-2-3-4-5-13-9(7-11)8(12)6-10/h8-9H,2-7H2,1H3
• InChI Key： UGQHEVKECIKSBN-UHFFFAOYSA-N
• SMILES： IC(CCl)C(CCl)OCCCCC

Computed Properties

• Exact Mass: 337.97012g/mol
• Monoisotopic Mass: 337.97012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1,4-dichloro-3-iodobutan-2-yl)oxypentane

1-(1,4-Dichloro-3-Iodobutan-2-yl)Oxypentane: A Comprehensive Overview

The compound 1-(1,4-dichloro-3-iodobutan-2-yl)oxypentane, with the CAS number 1593360-16-7, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its unique structural features, which include a pentane backbone substituted with a dichloroiodobutyl group. The presence of chlorine and iodine atoms in its structure introduces interesting electronic and steric properties, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of 1-(1,4-dichloro-3-iodobutan-2-yl)oxypentane in the synthesis of advanced materials. Researchers have explored its use as a precursor for constructing complex polymeric networks, where its iodine atom serves as a reactive site for nucleophilic substitutions. This has led to the development of novel polymers with enhanced mechanical and thermal stability. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that incorporating this compound into polyurethane formulations significantly improved their resistance to environmental stress cracking.

The synthesis of 1-(1,4-dichloro-3-iodobutan-2-yl)oxypentane typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of an appropriate alcohol with a dichloroiodobutyl electrophile. The reaction conditions, including temperature and solvent choice, play a critical role in ensuring high yields and purity of the final product. Recent advancements in catalytic systems have further optimized this process, reducing production costs and improving scalability.

In terms of applications, 1-(1,4-dichloro-3-iodobutan-2-yl)oxypentane has found utility in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to undergo various substitution reactions makes it a versatile building block for constructing bioactive molecules. For example, researchers have utilized this compound to synthesize analogs of known kinase inhibitors, which are currently under evaluation for their potential anticancer properties.

The physical properties of 1-(1,4-dichloro-3-iodobutan-2-yl)oxypentane are also worth noting. It exhibits a melting point of approximately 58°C and a boiling point around 155°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in solution-phase reactions. Additionally, its density is about 1.2 g/cm³, which is slightly higher than that of water due to the presence of halogen atoms.

In conclusion, 1-(1,4-dichloro-3-iodobutan-2-yloxypentane) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop advanced materials and pharmaceutical agents. As ongoing studies continue to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in modern chemistry.